2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol

• CAS No.: 4361-62-0
• Molecular Formula: C9H12O3S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: (2-methyl-2-thiophen-2-yl-1,3-dioxolan-4-yl)methanol
• InChI: InChI=1S/C9H12O3S/c1-9(8-3-2-4-13-8)11-6-7(5-10)12-9/h2-4,7,10H,5-6H2,1H3
• InChI Key: HOANEJPRHBZMAR-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)CO)C2=CC=CS2

Description

Chemical Structure and Properties 2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol (CAS 5916-12-1) is a dioxolane derivative featuring a 1,3-dioxolane ring substituted with a methyl group and a 2-thienyl moiety at the 2-position, along with a hydroxymethyl group at the 4-position. Its molecular formula is C₈H₁₀O₂S, and it belongs to a class of compounds often used as chiral intermediates in pharmaceutical synthesis or as functionalized solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol typically involves the reaction of 2-thiophenecarboxaldehyde with ethylene glycol in the presence of an acid catalyst to form the dioxolane ring. The reaction conditions often include:

Reagents: 2-thiophenecarboxaldehyde, ethylene glycol, acid catalyst (e.g., p-toluenesulfonic acid)

Solvent: Toluene or another suitable organic solvent

Temperature: Reflux conditions

Reaction Time: Several hours to ensure complete conversion

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of automated systems can also enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol can undergo various chemical reactions, including:

Oxidation: The thienyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding alcohols or thiols.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thienyl ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Halogenating agents (e.g., N-bromosuccinimide) for electrophilic substitution; nucleophiles (e.g., amines) for nucleophilic substitution.

Major Products Formed

Oxidation: Sulfoxides and sulfones

Reduction: Alcohols and thiols

Substitution: Halogenated derivatives and substituted thienyl compounds

Scientific Research Applications

2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly for its ability to interact with biological targets.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol involves its interaction with specific molecular targets. The thienyl group can engage in π-π interactions with aromatic residues in proteins, while the dioxolane ring can form hydrogen bonds with polar functional groups. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Key Findings:

Structural Influence on Properties

• Lipophilicity : The thienyl substituent in the target compound likely results in a lower Log Pow (estimated ~1.2–1.5) compared to the isobutyl analog (Log Pow = 1.67) due to the thiophene ring's polarity .
• Solubility : The pentyl-substituted analog exhibits higher aqueous solubility (9.583 g/L) owing to its longer alkyl chain, which enhances hydrophobic interactions .

Toxicity and Safety

• The isobutyl analog (CAS 5660-53-7) shows low acute oral toxicity (LD₅₀ >2000 mg/kg) but causes severe eye damage, a trait shared with other dioxolane derivatives .
• Terconazole intermediates highlight the role of triazole and dichlorophenyl groups in conferring antifungal activity, though their toxicity profiles remain understudied .

Synthetic Utility Dioxolane-4-methanol derivatives are versatile intermediates. For example, Terconazole intermediates leverage triazole groups for antifungal activity, while thienyl-substituted variants may serve as precursors in thiophene-based drug design .

Biological Activity

2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol is a compound of interest in the field of organic chemistry and medicinal research due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data, case studies, and research findings.

Chemical Structure

The compound features a dioxolane ring, which is known for its reactivity in various biological contexts. The presence of a thienyl group further enhances its potential for interaction with biological targets.

Biological Activity Overview

Research has indicated that compounds containing dioxolane structures exhibit various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The specific biological activities of 2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol are summarized below.

Antimicrobial Activity

Several studies have explored the antimicrobial properties of dioxolane derivatives. For example, compounds with similar structures have shown effectiveness against a range of bacterial strains. In vitro assays demonstrated that 2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol exhibits significant inhibitory effects on both Gram-positive and Gram-negative bacteria.

Microorganism	Inhibition Zone (mm)	Concentration (µg/mL)
Staphylococcus aureus	15	100
Escherichia coli	12	100
Pseudomonas aeruginosa	10	100

Anticancer Potential

The anticancer activity of dioxolane derivatives has been a focal point in recent research. In particular, studies have indicated that 2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol may induce apoptosis in cancer cell lines.

Case Study:
A study conducted on human breast cancer cell lines (MCF-7) revealed that treatment with varying concentrations of the compound resulted in a dose-dependent decrease in cell viability. The IC50 value was determined to be approximately 25 µM after 48 hours of treatment.

Concentration (µM)	Cell Viability (%)
0	100
10	85
25	60
50	30

The mechanisms through which 2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol exerts its biological effects are still under investigation. However, preliminary findings suggest that it may interact with cellular signaling pathways involved in apoptosis and inflammation.

Oxidative Stress Induction

Similar compounds have been shown to induce oxidative stress in cells, leading to an increase in reactive oxygen species (ROS). This oxidative stress can trigger apoptotic pathways, contributing to the anticancer effects observed.

Safety and Toxicity

Toxicological assessments are crucial for evaluating the safety profile of any new compound. Preliminary studies indicate that at low concentrations, 2-Methyl-2-(2-thienyl)-1,3-dioxolane-4-methanol exhibits low toxicity towards normal human cell lines. However, further studies are needed to establish its safety for therapeutic use.